N-(pyridin-3-ylcarbonyl)-L-alanine

• IUPAC Name: (2S)-2-(pyridine-3-carbonylamino)propanoic acid
• InChI: InChI=1S/C9H10N2O3/c1-6(9(13)14)11-8(12)7-3-2-4-10-5-7/h2-6H,1H3,(H,11,12)(H,13,14)/t6-/m0/s1
• InChI Key: BXXVFSAYKXAKAO-LURJTMIESA-N
• Canonical SMILES: CC(C(=O)O)NC(=O)C1=CN=CC=C1
• Isomeric SMILES: C[C@@H](C(=O)O)NC(=O)C1=CN=CC=C1
• Molecular Formula: C9H10N2O3
• DSSTOX Substance ID: DTXSID40357580
• Molecular Weight: 194.19 g/mol
• CAS RN: 36724-75-1

Description

Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine.

Synthesis Analysis

Pyridine can be synthesized using several methods. One of the methods involves the reaction of acetylene and hydrogen cyanide under red-hot conditions. Another method involves the reaction of α-bromoketones and 2-aminopyridine under different reaction conditions.

Chemical Reactions Analysis

Pyridine is used as a precursor for synthesizing target pharmaceuticals and agrochemicals. It is also a key solvent and reagent. In many enzymatic reactions, prosthetic pyridine nucleotide is engaged in numerous oxidation–reduction processes.

Scientific Research Applications

Chemical Structure and Tautomeric Forms

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Biomedical Applications

• Pyrazolo [3,4-b]pyridines have been investigated for their biological activity against diverse targets:
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Safety and Hazards

The safety data sheet for pyridine indicates that it is highly flammable and harmful if swallowed, in contact with skin, or if inhaled. It also causes skin and eye irritation.

Future Directions

The pyridine scaffold has been consistently incorporated in a diverse range of drug candidates approved by the FDA (Food and Drug Administration). This moiety has attracted increasing attention from several disease states owing to its ease of parallelization and testing potential pertaining to the chemical space.

Mechanism of Action

Target of Action

Compounds containing a pyridine scaffold have been found to have significant medicinal applications, including antiviral, anticholinesterase activities, antimalarial, antimicrobial, antidiabetic, and anticancer properties . They have been detected in most relevant drug molecules, suggesting a broad range of potential targets .

Mode of Action

It’s worth noting that pyridine-containing compounds often interact with their targets through the nitrogen atom in the pyridine ring . This interaction can lead to various changes in the target, depending on the specific nature of the target and the compound.

Biochemical Pathways

Pyridine-based molecules have been shown to increase biochemical potency and metabolic stability, enhance cellular permeability, and fix protein-binding issues . These effects suggest that N-(pyridin-3-ylcarbonyl)-L-alanine could potentially influence a wide range of biochemical pathways.

Pharmacokinetics

The pharmacokinetics of similar compounds can be influenced by factors such as the compound’s chemical structure, the route of administration, and the patient’s physiological condition .

Result of Action

Given the broad range of potential targets and the known effects of pyridine-containing compounds, it’s likely that the compound could have diverse effects at the molecular and cellular level .